Cas no 2113-08-8 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 1-ethyl-anthracene; Anthracene, 1-ethyl-; 1-ethyl-biguanide, hydrochloride; 1-Aethyl-anthracen; AC1L49IN; 1-Aethyl-biguanid, Hydrochlorid; 1-Ethylanthracen; CTK1J4973; 1-ethyl-1H-benzoimidazole 3-oxide; ethyl biguanide hydrochloride; 1-Aethyl-benzimidazol-3-oxid; 41637-86-9;
- SCHEMBL1937669
- N-Ethyltriimidodicarbonic diamide--hydrogen chloride (1/1)
- NSC-210552
- DTXSID30943451
- N-ethylbiguanide hydrochloride
- NSC210552
- 2113-08-8
-
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- Inchi: InChI=1S/C4H11N5.ClH/c1-2-8-4(7)9-3(5)6;/h2H2,1H3,(H6,5,6,7,8,9);1H
- InChI Key: BMKJPIBZJKDTGC-UHFFFAOYSA-N
- SMILES: CCN=C(N)N=C(N)N.Cl
Computed Properties
- Exact Mass: 129.10163
- Monoisotopic Mass: 165.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
Experimental Properties
- Density: 1.35
- Boiling Point: 301.8°C at 760 mmHg
- Flash Point: 136.3°C
- Refractive Index: 1.598
- PSA: 102.78
- LogP: 1.49730
Related Literature
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Keiko Okuzumi,Noriyuki Hara,Hidehiro Uekusa,Yoshinori Fujimoto Org. Biomol. Chem., 2005,3, 1227-1232
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Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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